N-(tert-butyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-tert-butyl-2-[5-(2-fluorophenyl)tetrazol-2-yl]acetamide
• InChI: InChI=1S/C13H16FN5O/c1-13(2,3)15-11(20)8-19-17-12(16-18-19)9-6-4-5-7-10(9)14/h4-7H,8H2,1-3H3,(H,15,20)
• InChI Key: DYQNQGKVAAAJEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CN1N=C(N=N1)C2=CC=CC=C2F
• Molecular Formula: C13H16FN5O
• Molecular Weight: 277.30 g/mol

Description

N-(tert-butyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide, commonly known as TATB, is a compound that belongs to the class of tetrazole-based compounds. It is a white, crystalline solid that is insoluble in water but soluble in organic solvents. TATB has gained significant attention in scientific research due to its potential applications in various fields, including pharmaceuticals, explosives, and materials science.

Mechanism of Action

The exact mechanism of action of TATB is not fully understood. However, studies have shown that it may act by inhibiting the growth and proliferation of cancer cells by inducing apoptosis, or programmed cell death. It may also act by inhibiting the growth and metabolism of bacteria and fungi.
Biochemical and Physiological Effects:
TATB has been shown to have several biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth and metabolism of various bacterial and fungal strains. It has also been shown to induce apoptosis in cancer cells. However, further studies are needed to fully understand the biochemical and physiological effects of TATB.

Advantages and Limitations for Lab Experiments

One advantage of TATB is its high stability and low sensitivity to impact and friction, making it a safer and more reliable compound for use in lab experiments. However, its low solubility in water and high cost may limit its use in certain experiments.

Future Directions

There are several future directions for research on TATB. In pharmaceuticals, further studies are needed to investigate its potential use as a cancer therapeutic agent and as an antibacterial and antifungal agent. In materials science, further studies are needed to investigate its use as an energetic material in explosives and propellants, as well as its potential use in the development of new materials. Additionally, further studies are needed to fully understand the biochemical and physiological effects of TATB and its mechanism of action.

Synthesis Methods

TATB can be synthesized through several methods, including the reaction between tert-butylamine, acetic anhydride, and 5-aminotetrazole. Another method involves the reaction between tert-butylamine, acetic anhydride, and 5-nitrotetrazole, followed by reduction with hydrogen gas or a reducing agent such as iron powder.

Scientific Research Applications

TATB has been extensively studied for its potential applications in various fields of scientific research. In pharmaceuticals, TATB has been investigated for its antibacterial and antifungal properties. It has also been studied for its potential use as a cancer therapeutic agent. In materials science, TATB has been investigated for its use as an energetic material in explosives and propellants. It has also been studied for its potential use in the development of new materials, such as polymers and composites.